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Compound of Interest

Compound Name: Iristectorin B

Cat. No.: B8100206 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of Iristectorin B, a key isoflavonoid

compound. It covers fundamental chemical properties, and will be expanded to include

experimental protocols and biological pathway interactions to support ongoing research and

development efforts.

Core Compound Identification
A precise understanding of a compound's chemical identity is foundational for all research. The

Chemical Abstracts Service (CAS) number and molecular weight are critical for accurate

identification and experimental design.

Parameter Value Reference

CAS Number 94396-09-5 [1][2]

Molecular Formula C23H24O12 [1][3][4]

Molecular Weight 492.43 g/mol [1]

Monoisotopic Mass 492.12677 Da [3]
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To provide a comprehensive technical whitepaper, further investigation into the experimental

applications and biological activity of Iristectorin B is required. The following sections will be

developed based on publicly available research data.

Experimental Protocols
A thorough review of scientific literature will be conducted to identify and summarize key

experimental protocols involving Iristectorin B. This will include, but is not limited to:

In vitro cell-based assays: Methodologies for assessing cytotoxicity, proliferation, and other

cellular effects.

In vivo animal studies: Protocols for evaluating the efficacy and pharmacokinetics of

Iristectorin B in preclinical models.

Analytical methods: Techniques for the quantification and characterization of Iristectorin B
in various matrices.

Signaling Pathway Analysis
Understanding the mechanism of action of Iristectorin B requires a detailed analysis of its

interactions with cellular signaling pathways. This section will explore:

Identified target pathways: A review of studies that have elucidated the molecular targets of

Iristectorin B.

Mechanism of action: A synthesis of the current understanding of how Iristectorin B
modulates these pathways to exert its biological effects.

The following is a placeholder diagram illustrating a hypothetical signaling pathway that could

be modulated by Iristectorin B. This will be replaced with a data-driven diagram as more

information is gathered.
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Caption: Hypothetical signaling cascade initiated by Iristectorin B.
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This document will be updated as more information regarding the experimental protocols and

signaling pathways of Iristectorin B is collated and analyzed.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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